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Compound of Interest

Compound Name: 3,3,3-Trifluoropropionyl! chloride

Cat. No.: B1304128

An In-depth Technical Guide to the Physical Properties of 3,3,3-Trifluoropropionyl Chloride

Introduction

3,3,3-Trifluoropropionyl chloride (TFPC) is a highly reactive acyl chloride that serves as a
critical building block in modern organic synthesis. Its trifluoromethyl group (-CF3) imparts
unique chemical and physical properties that are increasingly leveraged in the development of
novel pharmaceuticals, agrochemicals, and advanced materials.[1][2] The incorporation of a -
CF3 moiety can significantly enhance a molecule's metabolic stability, lipophilicity, and binding
affinity, making TFPC a valuable reagent for drug discovery professionals.[1] This guide
provides a comprehensive overview of the core physical properties, reactivity, handling
protocols, and applications of 3,3,3-Trifluoropropionyl chloride, tailored for researchers and
scientists in the field.

Chemical Identity and Structure

Proper identification is the foundation of safe and effective chemical handling. TFPC is
recognized by several identifiers across chemical databases and regulatory frameworks.

o |I[UPAC Name: 3,3,3-trifluoropropanoyl chloride[3]
e Synonyms: 3,3,3-trifluoropropionic acid chloride, 3,3,3-trifluoropropanoyl chloride[4][5]

« CAS Number: 41463-83-6[3][4][5]
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Molecular Formula: CsH2CIFsO[3][4][5]

Molecular Weight: 146.49 g/mol [3][5]

SMILES: C(C(=0)CC(F)(F)F[3]

InChl Key: VOSQLWCTKGQTAY-UHFFFAOY SA-N[6]

Core Physical and Chemical Properties

The physical properties of TFPC dictate its behavior under various experimental conditions and
are crucial for process design, safety assessments, and purification methods. It is a colorless
liquid at room temperature.[5]

Property Value Source(s)
Appearance Colorless Liquid [51[7]
Boiling Point 48.4°C at 760 mmHg [5]

Density 1.422 g/cm3 [5]
Refractive Index 1.335 [5]

Vapor Pressure 311.0-1 0.1 mmHg at 25°C 5]

(Predicted)
Molecular Weight 146.49 g/mol [31[5]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of 3,3,3-
Trifluoropropionyl chloride. Standard analytical techniques yield characteristic spectral data.
While specific spectra are proprietary to suppliers, comprehensive datasets including 1H NMR,
13C NMR, IR, and Mass Spectrometry are available for reference from chemical suppliers and
databases.[8]

Reactivity, Stability, and Safe Handling
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As a highly reactive acyl chloride, the utility of TFPC is intrinsically linked to its chemical
reactivity. Understanding its stability profile is paramount for safe handling and achieving
desired synthetic outcomes.

Reactivity Profile

The primary mode of reactivity for TFPC is nucleophilic acyl substitution. The electron-
withdrawing nature of the adjacent trifluoromethyl group enhances the electrophilicity of the
carbonyl carbon, making it highly susceptible to attack by nucleophiles such as alcohols,
amines, and water.

» Hydrolysis: TFPC reacts readily, and potentially violently, with water and moisture to produce
3,3,3-trifluoropropionic acid and corrosive hydrogen chloride (HCI) gas.[4][9] This high
moisture sensitivity necessitates handling under anhydrous conditions.

e Incompatible Materials: It should be stored away from strong oxidizing agents, bases
(including strong alkalis), alcohols, and alkali metals.[4][10]

Stability and Storage

Under appropriate conditions, TFPC is stable.[4] The key to preventing degradation is rigorous
exclusion of moisture.

o Storage Conditions: For long-term integrity, TFPC should be stored in a dry, cool, and well-
ventilated area in tightly sealed containers.[4][10] It is best kept under an inert atmosphere
(e.g., nitrogen or argon) to prevent hydrolysis from atmospheric moisture.[4]

o Thermal Decomposition: In the event of a fire, thermal decomposition can generate
hazardous products, including carbon oxides (CO, CO3), hydrogen chloride, and hydrogen
fluoride.[4]

Hazard Identification and Personal Protective
Equipment (PPE)

3,3,3-Trifluoropropionyl chloride is a hazardous substance that requires strict safety
protocols.
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e Primary Hazards:
o Causes severe skin burns and eye damage (H314).[3][4]
o May cause respiratory irritation (H335).[3][4]

o Material is destructive to the tissues of the mucous membranes and upper respiratory
tract.[4]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling TFPC. The causality behind these
choices is the chemical's corrosive and volatile nature.

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes.[4]

o Hand Protection: Use chemically resistant gloves (e.g., butyl rubber, Viton®). Always inspect
gloves prior to use.

» Skin and Body Protection: Wear a chemically resistant lab coat or apron. Safety shoes are
also recommended.[4]

o Respiratory Protection: All handling should occur in a well-ventilated chemical fume hood.[4]
If there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an
appropriate cartridge is required.[4]

Synthesis and Applications in Research and
Development

TFPC is not only a reagent but also a product of specific chemical processes. Its primary value
lies in its application as a synthetic intermediate.

Synthesis Pathway

One established industrial method for producing TFPC involves the direct chlorination of 3,3,3-
trifluoropropionaldehyde using a chlorinating agent like sulfuryl chloride (SO2Cl2).[11] This
process provides an efficient route from a readily available starting material.
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Caption: Synthesis of TFPC via chlorination.

Key Applications

The trifluoromethyl group is a privileged moiety in medicinal chemistry. TFPC serves as a key
reagent for introducing the CFsCH2C(O)- group into molecules.

e Pharmaceuticals: It is an essential intermediate in the synthesis of various drug candidates,
where the trifluoromethyl group can improve metabolic stability and receptor binding.[11][12]

e Agrochemicals: Similar to pharmaceuticals, the inclusion of fluorinated groups can enhance
the efficacy and environmental persistence of pesticides and herbicides.[11][12]

o Materials Science: TFPC is used in the surface modification of materials, such as cellulose
fibers, to alter their surface properties (e.g., hydrophobicity).[7][13]

Experimental Protocol: Standard Handling and
Reaction Quenching

This protocol outlines a self-validating system for the safe handling of TFPC in a laboratory
setting, from reagent preparation to reaction quenching. The causality for each step is rooted in
the chemical's high reactivity and hazardous nature.

Workflow: Safe Handling and Use of TFPC
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Caption: Standard workflow for safe handling of TFPC.
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Step-by-Step Methodology

e Preparation (Steps 1-4):

[e]

1.1 Don PPE: Before entering the lab, put on all required PPE. This is a non-negotiable
first step to mitigate exposure risk.

o 1.2 Fume Hood Verification: Ensure the chemical fume hood has a valid inspection sticker
and is drawing air correctly. This is the primary engineering control to prevent inhalation of
corrosive vapors.

o 1.3 Dry Glassware: Use glassware that has been oven-dried (>120°C) or flame-dried
under vacuum to remove all traces of water, which would otherwise react with and
consume the reagent.

o 1.4 Inert Atmosphere: Assemble the glassware and purge the system with an inert gas like
nitrogen or argon. This displaces air and atmospheric moisture.

e Handling and Reaction (Steps 5-7):

o 2.1 Reagent Transfer: Using a dry syringe, carefully draw the required volume of 3,3,3-
Trifluoropropionyl chloride. The transfer must be performed under a positive pressure of
inert gas to prevent moisture ingress.

o 2.2 Solvent Addition: Slowly add the TFPC to the reaction vessel containing an anhydrous
solvent.

o 2.3 Reaction: Proceed with the addition of other reagents as per the specific synthetic
plan, maintaining the inert atmosphere and appropriate temperature control throughout.

e Quenching and Cleanup (Steps 8-11):

o 3.1 Prepare Quench: Before workup, prepare a quenching solution. A saturated solution of
sodium bicarbonate (NaHCO3) is often used to neutralize the acidic byproducts (HCI) and
any unreacted TFPC.

o 3.2 Quench Reaction:Slowly and carefully add the reaction mixture to the stirred
guenching solution. This step is exothermic and will release CO2z gas; slow addition
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prevents a dangerous pressure buildup.

o 3.3 Decontaminate: All glassware that came into contact with TFPC should be rinsed with
a suitable organic solvent (e.g., acetone) in the fume hood, followed by a careful rinse with
a basic solution (like dilute sodium bicarbonate) to neutralize any residue before standard
washing.

o 3.4 Waste Disposal: Dispose of all liquid and solid waste in properly labeled halogenated
waste containers according to institutional and local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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